The synthesis of 4-CHEMPY typically involves a two-step process. The first step involves the reaction of 3-Hydroxyoxetan-3-methanol with ethyl 4,4,4-trifluorocrotonate in the presence of a base to give 4,4,4-trifluoro-3-butenoic acid ethyl ester. The second step involves a reaction of 4,4,4-trifluoro-3-butenoic acid ethyl ester with hydrazine hydrate and 4-chloropyrazole to yield 4-chloro-N-[2-(3-hydroxyoxan-3-yl)ethyl]-1-methylpyrazole-3-carboxamide.
The characterization of 4-CHEMPY is done using various analytical techniques such as infrared spectroscopy, nuclear magnetic resonance, high-performance liquid chromatography, mass spectrometry, and X-ray crystallography. These techniques are used to confirm the purity, identity, structure, and composition of the compound.